Cas no 330976-39-1 (2-(2-Methoxyethyl)phenol)

• Product Name: 2-(2-Methoxyethyl)phenol
• CAS No: 330976-39-1
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD24714730
• CID: 1065299
• PubChem ID: 22645935
• Update Time: 2025-05-22

2-(2-Methoxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyethyl)phenol
• 2-(2-Methoxyethyl)ph
• A935471
• o-(2-Methoxyethyl)phenol
• 330976-39-1
• METHOXYETHYLPHENOL
• DTXSID30627284
• A831153
• SCHEMBL2772333
• AKOS027447780
• 2-Methoxyethylphenol
• DB-127121
• Phenol, 2-(2-methoxyethyl)-; 2-(2-Methoxyethyl)phenol
• D94967
• EN300-188506
• AS-77491
• CS-0150181

• MDL： MFCD24714730
• Inchi： 1S/C9H12O2/c1-11-7-6-8-4-2-3-5-9(8)10/h2-5,10H,6-7H2,1H3
• InChI Key： KLOHRGVQRCCZIF-UHFFFAOYSA-N
• SMILES： O(C)CCC1C=CC=CC=1O

Computed Properties

• Exact Mass: 152.08400
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Melting Point: N/A
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 29.46000
• LogP: 1.58110

2-(2-Methoxyethyl)phenol Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 2-(2-Methoxyethyl)phenol

Comprehensive Overview of 2-(2-Methoxyethyl)phenol (CAS No. 330976-39-1): Properties, Applications, and Industry Insights

2-(2-Methoxyethyl)phenol (CAS No. 330976-39-1) is an organic compound belonging to the class of phenolic derivatives. This compound features a phenol group substituted with a 2-methoxyethyl side chain, which imparts unique physicochemical properties. Its molecular formula is C₉H₁₂O₂, and it is widely utilized in pharmaceutical intermediates, fragrance synthesis, and specialty chemical applications. The growing demand for high-purity phenolic compounds in research and industrial sectors has increased interest in this molecule.

One of the key reasons for the popularity of 2-(2-Methoxyethyl)phenol is its versatility. Researchers often search for "phenolic ethers in drug development" or "applications of methoxyethyl phenols," reflecting its relevance in medicinal chemistry. The compound's ability to act as a building block for more complex structures makes it valuable in synthesizing bioactive molecules. Recent studies have explored its potential in designing antioxidant agents and anti-inflammatory compounds, aligning with the current focus on sustainable healthcare solutions.

From an industrial perspective, 2-(2-Methoxyethyl)phenol is gaining traction due to its role in green chemistry initiatives. Companies are increasingly adopting eco-friendly synthesis methods, and this compound's moderate reactivity allows for efficient catalytic processes. Searches for "biodegradable phenolic derivatives" or "non-toxic chemical intermediates" highlight the market's shift toward environmentally responsible alternatives. Its compatibility with water-based formulations further enhances its appeal in coatings and adhesives industries.

The analytical characterization of CAS No. 330976-39-1 involves advanced techniques such as HPLC purity analysis and GC-MS identification. Quality control is critical, as evidenced by frequent queries about "specifications for 2-(2-Methoxyethyl)phenol" and "analytical standards for phenolic compounds." Reputable suppliers provide detailed certificates of analysis (CoA) covering parameters like assay percentage, residual solvents, and heavy metal content, ensuring compliance with pharmacopeial standards.

In the fragrance industry, 2-(2-Methoxyethyl)phenol contributes to specialty aroma chemicals. Its subtle phenolic odor profile makes it useful in creating complex scent compositions, particularly in fine perfumery and functional fragrances. With rising consumer interest in "sustainable fragrance ingredients," this compound offers formulators a balance between performance and environmental considerations. Market trends indicate growing demand for phenol-derived aroma molecules with improved stability.

Storage and handling recommendations for 2-(2-Methoxyethyl)phenol typically include protection from light and moisture, as indicated by searches for "stability of methoxylated phenols." Proper packaging in amber glass containers or HDPE drums with nitrogen blankets ensures product integrity during transportation and storage. The compound's shelf life and thermal stability data are frequently requested parameters from technical buyers.

Future research directions for CAS No. 330976-39-1 may explore its potential in advanced material science applications. Preliminary investigations suggest possible utility in polymer modifiers or specialty resin formulations, responding to industry needs for high-performance additives. As nanotechnology advances, modified phenolic compounds like this may find roles in functional surface coatings with tailored properties.

Regulatory aspects surrounding 2-(2-Methoxyethyl)phenol remain compliant with major chemical inventories including TSCA, REACH, and EINECS. Manufacturers addressing "regulatory status of phenolic derivatives" queries emphasize proper safety data sheet (SDS) documentation and adherence to Good Manufacturing Practices (GMP) where applicable. The compound's favorable toxicological profile supports its continued use across multiple sectors.

In conclusion, 2-(2-Methoxyethyl)phenol (CAS No. 330976-39-1) represents a versatile chemical entity with expanding applications. Its significance in pharmaceutical research, fragrance development, and industrial chemistry ensures ongoing relevance. As sustainability becomes paramount, this compound's balance of performance and environmental compatibility positions it well for future market growth. Continuous innovation in synthesis and application methods will likely uncover new opportunities for this valuable phenolic derivative.